Cas no 637-27-4 (Phenyl Propionate)

• Product Name: Phenyl Propionate
• CAS No: 637-27-4
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00053765
• CID: 503246
• PubChem ID: 87574692
• Update Time: 2025-11-01

Phenyl Propionate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, phenylester
• phenyl propanoate
• Phenylpropionate
• Propionic acid,phenyl ester
• Propionic Acid Phenyl Ester
• SCHEMBL45119
• 132899-52-6
• AI3-04253
• AKOS002710241
• Propionic acid, phenyl ester
• EINECS 211-282-1
• AMY28442
• phenol propionate
• CS-0182542
• NS00020861
• Phenyl propionate, AldrichCPR
• NSC 67977
• Phenyl propionate
• DTXSID7060916
• 3-HYDROXYHOMOPHTHALICACID
• MFCD00053765
• C13913
• NSC-67977
• P0509
• 53G5L84IRZ
• Q63392752
• Propanoic acid, phenyl ester
• NSC67977
• Propanoic acid, phenyl ester, labeled with carbon-14 (9CI)
• 637-27-4
• InChI=1/C9H10O2/c1-2-9(10)11-8-6-4-3-5-7-8/h3-7H,2H2,1H
• UNII-53G5L84IRZ
• DB-255947
• Propionic acid, phenyl ester (8CI)
• DTXCID7044055
• STL268907
• PROPIONICACIDPHENYLESTER
• Phenyl Propionate

• MDL： MFCD00053765
• Inchi： 1S/C9H10O2/c1-2-9(10)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： DYUMLJSJISTVPV-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Colorless or light reddish brown transparent liquid
• Density: 1,05 g/cm3
• Melting Point: 20°C
• Boiling Point: 211°C
• Flash Point: 86°C(lit.)
• Refractive Index: 1.4960 to 1.4990
• PSA: 26.30000
• LogP: 2.00200
• Solubility: It is almost insoluble in water and miscible with ethanol and acetone

Phenyl Propionate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： S23-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Phenyl Propionate

Phenyl Propionate (CAS No. 637-27-4): Applications and Recent Research Developments

Phenyl Propionate, with the chemical formula C₉H₁₀O₂, is an ester derivative of phenylacetic acid. It is identified by the CAS number CAS No. 637-27-4 and has garnered significant attention in the field of pharmaceuticals, cosmetics, and flavoring industries due to its unique chemical properties and biological activities. This compound is characterized by a phenyl group attached to a propionic acid moiety, which contributes to its versatility in various applications.

The synthesis of Phenyl Propionate can be achieved through the esterification of phenylacetic acid with propanol under acidic conditions. Alternatively, it can be produced via the reaction of phenol with propyl bromide in the presence of a strong base. The compound is typically found as a colorless liquid with a mild, pleasant odor, making it suitable for use in fragrances and perfumes.

In recent years, Phenyl Propionate has been extensively studied for its potential therapeutic applications. One of the most notable areas of research has been its role as an intermediate in the synthesis of various pharmacologically active compounds. For instance, studies have demonstrated that derivatives of Phenyl Propionate exhibit anti-inflammatory and analgesic properties, making them promising candidates for the development of novel pain management therapies.

Moreover, Phenyl Propionate has shown significant promise in the field of neurology. Research indicates that certain esters derived from this compound can cross the blood-brain barrier and interact with central nervous system receptors, potentially leading to new treatments for neurological disorders such as epilepsy and Alzheimer's disease. The ability of Phenyl Propionate to modulate neurotransmitter activity has been a focal point for scientists seeking to develop more effective neuroprotective agents.

The cosmetic industry has also recognized the potential of Phenyl Propionate. Its emollient properties make it an excellent ingredient for skincare products, where it helps to maintain skin hydration and elasticity. Additionally, its antimicrobial characteristics contribute to preserving the integrity and stability of cosmetic formulations by inhibiting bacterial growth.

A particularly intriguing aspect of Phenyl Propionate research has been its role in modulating lipid metabolism. Studies have suggested that this compound can influence the expression of genes involved in fatty acid synthesis and oxidation, potentially offering benefits in managing metabolic disorders such as obesity and type 2 diabetes. The molecular mechanisms underlying these effects are still under investigation, but preliminary findings are highly promising.

In conclusion, Phenyl Propionate(CAS No. 637-27-4) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and biological activities have positioned it as a key player in pharmaceutical research, particularly in the development of anti-inflammatory, analgesic, and neuroprotective agents. Furthermore, its potential benefits in skincare and metabolic health make it a valuable component in various commercial products. As research continues to uncover new applications and mechanisms associated with this compound, its significance is expected to grow even further.